molecular formula C11H9Cl2N B8410450 1-Chloro-4-chloromethyl-3-methyl-isoquinoline

1-Chloro-4-chloromethyl-3-methyl-isoquinoline

Cat. No.: B8410450
M. Wt: 226.10 g/mol
InChI Key: HKMJXBQALXMZEF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Chloro-4-chloromethyl-3-methyl-isoquinoline is a useful research compound. Its molecular formula is C11H9Cl2N and its molecular weight is 226.10 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H9Cl2N

Molecular Weight

226.10 g/mol

IUPAC Name

1-chloro-4-(chloromethyl)-3-methylisoquinoline

InChI

InChI=1S/C11H9Cl2N/c1-7-10(6-12)8-4-2-3-5-9(8)11(13)14-7/h2-5H,6H2,1H3

InChI Key

HKMJXBQALXMZEF-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C2=CC=CC=C2C(=N1)Cl)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

LAH (3.6 ml of 1M in THF, 3.62 mmol) is added to a solution of 1-chloro-3-methyl-isoquinoline-4-carbaldehyde (744 mg, 3.62 mmol) in THF (10 ml) at 0° C. After stirring for 30 min at ambient temperature, the mixture is quenched with small amounts of saturated sodium sulfate and filtered through a pad of celite. The filtrate is concentrated in vacuo to give the crude alcohol. SOCl2 (13 ml of 2M in DCM, 25 mmol) is added to a solution of the crude alcohol in DCM (5 ml). After stirring for 1 h at room temperature, the mixture is concentrated in vacuo and the residue is chromatographed on silica gel to give 737 mg of 1-chloro-4-chloromethyl-3-methyl-isoquinoline. 1H NMR (CDCl3) 8.44 (d, 1H), 8.18 (d, 1H), 8.02 (t, 1H), 7.82 (t, 1H), 5.03 (s, 2H), 3.00 (s, 3H).
Name
Quantity
3.6 mL
Type
reactant
Reaction Step One
Name
1-chloro-3-methyl-isoquinoline-4-carbaldehyde
Quantity
744 mg
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
13 mL
Type
reactant
Reaction Step Two
[Compound]
Name
alcohol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
5 mL
Type
solvent
Reaction Step Two

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